Cas no 223251-22-7 (1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride)

• Product Name: 1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride
• CAS No: 223251-22-7
• MF: C₁₄H₂₁Cl₂NO
• MW: 290.228642225266
• CID: 1408278
• PubChem ID: 9860785
• Update Time: 2025-07-18

1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[2-[4-(chloromethyl)phenoxy]ethyl]-, hydrochloride
• JGLGVYACPZLMND-UHFFFAOYSA-N
• SCHEMBL5158130
• 223251-22-7
• 1-(2-(4-(Chloromethyl)phenoxy)ethyl)piperidine hydrochloride
• CS-0198365
• 1-[2-(4-chloromethyl-phenoxy)-ethyl]-piperidine hydrochloride
• 4-(2-piperidinylethoxy)benzylchloride hydrochloride
• 1-[2-(4-chloromethyl-phenoxy)ethyl]piperidine hydrochloride
• 1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride

• Inchi： 1S/C14H20ClNO.ClH/c15-12-13-4-6-14(7-5-13)17-11-10-16-8-2-1-3-9-16;/h4-7H,1-3,8-12H2;1H
• InChI Key： JGLGVYACPZLMND-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OCCN1CCCCC1.Cl

Computed Properties

• Exact Mass: 289.10023
• Monoisotopic Mass: 289.1000197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride

1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride: A Comprehensive Overview

1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride (CAS No. 223251-22-7) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both chloromethyl and phenoxyethyl functional groups, combined with the piperidine core, suggests a versatile chemical entity that could exhibit a range of biological activities.

The piperidine moiety is a common pharmacophore in many pharmaceutical compounds, known for its ability to enhance binding affinity and selectivity. In the context of 1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride, this group likely contributes to the compound's interaction with biological targets, making it a valuable scaffold for drug design. The chloromethyl group introduces reactivity that can be exploited in further derivatization, allowing for the creation of more complex molecules with tailored properties.

The phenoxyethyl group adds another layer of complexity to the compound's structure. This moiety is often found in drugs due to its ability to modulate pharmacokinetic properties, such as solubility and bioavailability. Additionally, the phenolic oxygen can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmacological agents. The combination of these features makes 1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds that target neurological disorders. Piperidine-based derivatives have shown promise in this area due to their ability to interact with neurotransmitter systems. The specific arrangement of functional groups in 1-2-4-(Chloromethyl)phenoxyethylpiperidine Hydrochloride, particularly the presence of the piperidine ring and the adjacent

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This form is particularly important for oral administration, where solubility plays a critical role in drug absorption and efficacy. The hydrochloride salt also ensures that the compound remains in an ionized state at physiological pH, which can improve its bioavailability and target specificity.

The synthesis of 1-2-4-(

The potential biological activity of 1-2-4-(

In particular, research has indicated that 1-2-4-(

The development of new drug candidates is a complex process that involves extensive testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the pharmacokinetic properties, toxicology profile, and potential side effects of 1-2-4-(

The future direction of research on 1-2-4-(

In conclusion, 1-2-4-(